3-Chloropropyl isocyanate

• IUPAC Name: 1-chloro-3-isocyanatopropane
• InChI: InChI=1S/C4H6ClNO/c5-2-1-3-6-4-7/h1-3H2
• InChI Key: RQAVSDINDRNIKL-UHFFFAOYSA-N
• Canonical SMILES: C(CN=C=O)CCl
• Molecular Formula: C4H6ClNO
• DSSTOX Substance ID: DTXSID20156336
• Molecular Weight: 119.55 g/mol
• CAS RN: 13010-19-0

Description

3-Chloropropyl isocyanate is a clear colorless liquid. It is an organic intermediate used in the preparation of various chemical compounds.

Synthesis Analysis

3-Chloropropyl isocyanate can be synthesized from 3-chloropropionyl chloride. It has been used in the preparation of 9,10-dimethoxy- and 9,10-diethoxy-5 H -2,3,7,8,12b,13-hexahydroimidazo.

Molecular Structure Analysis

The molecular formula of 3-Chloropropyl isocyanate is C4H6ClNO. It has a molecular weight of 119.55.

Chemical Reactions Analysis

3-Chloropropyl isocyanate has been used in the preparation of various compounds, including 9,10-dimethoxy- and 9,10-diethoxy-5 H -2,3,7,8,12b,13-hexahydroimidazo.

Physical And Chemical Properties Analysis

3-Chloropropyl isocyanate has a boiling point of 152-154 °C and a density of 1.165 g/mL at 25 °C. Its refractive index is 1.452.

Scientific Research Applications

Preparation of Imidazo Isoquinolinone Derivatives

. These compounds are of interest in medicinal chemistry due to their potential biological activities.

Synthesis of Pyrimido Isoquinoline Derivatives

. These derivatives could have potential applications in drug discovery and development.

Production of N-Nitrosocarbamoyl Proline

. This compound could be used in the study of protein structures and functions.

Creation of Oxazino Quinazolines

. These compounds are often studied for their potential pharmacological properties.

Safety and Hazards

3-Chloropropyl isocyanate is classified as a hazardous substance. It is combustible and may cause serious eye irritation, skin irritation, and respiratory irritation. It may also cause an allergic skin reaction and allergy or asthma symptoms if inhaled. It is toxic if swallowed, in contact with skin, or if inhaled.

Mechanism of Action

Target of Action

3-Chloropropyl isocyanate is a versatile organic intermediate that primarily targets various biochemical pathways for the synthesis of more complex molecules

Mode of Action

The compound interacts with its targets through chemical reactions. It is often used in the preparation of other compounds, where it can react with various functional groups to form new bonds . The isocyanate group (-NCO) in 3-Chloropropyl isocyanate is highly reactive, allowing it to form bonds with a wide range of substrates.

Biochemical Pathways

3-Chloropropyl isocyanate is primarily used in synthetic pathways to produce more complex molecules. For example, it can be used to prepare a solid catalyst for the hydrolysis of ethylene carbonate to ethylene glycol . In this process, 3-Chloropropyl isocyanate first undergoes an esterification reaction with mesoporous silica, and then reacts with 1-methylimidazole to form the final catalyst .

Result of Action

The primary result of 3-Chloropropyl isocyanate’s action is the formation of new chemical compounds. It is used as a building block in the synthesis of a variety of chemical products . The specific molecular and cellular effects would depend on the nature of the compounds being synthesized.

Action Environment

The action, efficacy, and stability of 3-Chloropropyl isocyanate can be influenced by various environmental factors. For instance, it is sensitive to moisture , which can cause it to react and degrade. Therefore, it must be stored and handled under dry conditions. Additionally, the reactions in which it is used may require specific temperatures, pressures, or solvents to proceed optimally.

Q & A

Q1: What are the typical reactions of 3-Chloropropyl Isocyanate with aromatic amines and amides?

A1: 3-Chloropropyl isocyanate readily reacts with aromatic amines and amides to form urea derivatives. These derivatives can undergo further cyclization reactions under various conditions. For example, reactions with anthranilonitrile [, ] or anthranilamide [] yield urea derivatives that can be cyclized to form quinazolinediones, imidazoquinazolinones, or oxazinoquinazolinones depending on the reaction conditions (e.g., acidic, basic, or thermal).

Q2: How can 3-Chloropropyl Isocyanate be used in polymer chemistry?

A2: 3-Chloropropyl isocyanate can act as a monomer in anionic polymerization reactions. This allows for the synthesis of poly(3-chloropropyl isocyanate) (P3CPIC) []. The chlorine atom in the side chain provides a reactive site for further modifications, such as grafting onto other polymers like polystyrene [].

Q3: Can 3-Chloropropyl Isocyanate be used to synthesize heterocyclic compounds?

A3: Yes, the reactivity of the isocyanate group and the chlorine atom in 3-Chloropropyl Isocyanate makes it a versatile building block for heterocyclic synthesis. It has been used to synthesize various heterocycles including imidazo[1,2-c]quinazolin-5(6H)-ones [], pyrimido[1,2-c]quinazolin-6(7H)-ones [], and benzoxazinones [].

Q4: Are there any reported applications of 3-Chloropropyl Isocyanate derivatives in medicinal chemistry?

A4: While the provided research focuses on the synthetic aspects, some derivatives of similar compounds have shown potential antiviral activity. For instance, 8-(methyl(phenyl)sulfonyl)-2,6-dihydroimidazo[1,2-c]- pyrimidin-5(3Н)-ones and 9-(methyl(phenyl)sulfonyl)- 2,3,4,7-dihydro-6H-pyrimido[1,6-a]pyrimidin-6-ones, structurally related to compounds synthesized using 3-Chloropropyl Isocyanate, have been investigated for antiviral properties []. This suggests that further exploration of 3-Chloropropyl Isocyanate derivatives in medicinal chemistry could be promising.

Q5: How can the reactivity of 3-Chloropropyl Isocyanate be controlled in organic synthesis?

A5: The research indicates that reaction conditions significantly influence the outcome of reactions involving 3-Chloropropyl Isocyanate. Factors like temperature, solvent, catalysts (e.g., triethylamine []), and the choice of base (e.g., ammonia, potassium bicarbonate, sulfuric acid) [] affect the cyclization pathways and the final products obtained. Careful selection of these parameters allows chemists to control the reactivity and direct the synthesis towards desired compounds.

Q6: What analytical techniques are typically used to characterize 3-Chloropropyl Isocyanate and its derivatives?

A6: While the provided abstracts don't explicitly detail specific characterization techniques, it's standard practice in synthetic chemistry to employ techniques like Nuclear Magnetic Resonance (NMR) spectroscopy, Infrared (IR) spectroscopy, and Mass Spectrometry (MS) to confirm the structure and purity of synthesized compounds. Additionally, chromatographic methods such as High-Performance Liquid Chromatography (HPLC) are likely employed, especially when separating and analyzing complex reaction mixtures. [] mentions the use of a 100 µm i.d. open tubular capillary column for low-pressure liquid chromatography, indicating the application of advanced separation techniques in this field.